Cas no 1369477-55-3 (3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid
• CAS No: 1369477-55-3
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 4697494
• PubChem ID: 82492700
• Update Time: 2025-06-11

3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxycinnamicacid
• 2-Chloro-4-methoxycinnamic acid
• 3-(2-Chloro-4-methoxyphenyl)acrylic acid
• (E)-3-(2-Chloro-4-methoxyphenyl)prop-2-enoic acid
• 3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid

• Inchi： 1S/C10H9ClO3/c1-14-8-4-2-7(9(11)6-8)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： PMKYTVZKTJDIJK-HWKANZROSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid

Comprehensive Overview of 3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid (CAS No. 1369477-55-3): Properties, Applications, and Research Insights

3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid (CAS No. 1369477-55-3) is a specialized organic compound with a chloro-methoxy-substituted phenyl backbone conjugated to a prop-2-enoic acid group. This structure grants it unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound’s molecular formula and structural features align with bioactive molecules, often explored for their potential in drug discovery and material science.

Recent studies highlight the growing demand for functionalized cinnamic acid derivatives, such as 3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid, due to their versatility in synthesizing heterocyclic compounds. Researchers are investigating its role as a precursor for antioxidant and anti-inflammatory agents, addressing trending health concerns like oxidative stress and chronic inflammation. The compound’s electron-rich aromatic system also makes it a candidate for organic electronics, a field gaining traction with the rise of sustainable technologies.

From a synthetic perspective, CAS No. 1369477-55-3 is typically prepared via Knoevenagel condensation, a widely adopted method for α,β-unsaturated carboxylic acids. Its chloro and methoxy substituents enhance reactivity, enabling selective modifications—a key advantage for medicinal chemistry applications. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a critical factor given its use in high-value research.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While 3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid is not classified as hazardous, its synthesis often involves solvents requiring green chemistry alternatives. This aligns with the broader push for sustainable synthesis methods, a topic frequently searched in academic and industrial circles.

In the context of market trends, the compound’s niche applications in crop protection and pharmaceutical intermediates have spurred interest. Patent analyses reveal its inclusion in formulations targeting plant pathogens, reflecting the agrochemical industry’s focus on eco-friendly pesticides. Meanwhile, its potential in cancer research—specifically as a scaffold for kinase inhibitors—resonates with the surge in targeted therapy inquiries.

For researchers sourcing CAS No. 1369477-55-3, quality benchmarks such as ≥98% purity and storage stability are paramount. Suppliers emphasizing GMP compliance and batch-to-batch consistency are preferred, underscoring the compound’s role in reproducible science. FAQs often revolve around its solubility (e.g., in DMSO or ethanol) and handling precautions, indicating practical user concerns.

Looking ahead, innovations in catalytic synthesis and bio-based derivatives may further elevate the relevance of 3-(2-chloro-4-methoxyphenyl)prop-2-enoic acid. Its intersection with AI-driven drug design—a hot topic in computational chemistry—could unlock novel applications, making it a compound to watch in interdisciplinary research.